(R)-(3-(3-Fluoro-4-morpholinophenyl)-2-oxooxazolidin-5-yl)methyl methanesulfonate

Description

(R)-[3-(3-Fluoro-4-morpholinophenyl)-2-oxo-5-oxazolidinyl]methyl methanesulfonate, also known as Linezolid Related Compound D, is a chemical compound with the molecular formula C15H19FN2O6S and a molecular weight of 374.38 . It is an impurity related to the drug Linezolid, which is an antibacterial . Other names for this compound include Linezolid USP Related Compound D, Linezolid Impurity 32, and Mesylate imp USP RC-D .

This compound is synthesized from Methanesulfonyl chloride and (5R)-3-(3-Fluoro-4-(4-morpholinyl)phenyl)-5-hydroxymethyl-2-oxazolidione . It typically appears as a white to off-white solid with a melting point between 183-185℃ . It is slightly soluble in chloroform, DMSO, and methanol when heated .

A similar chemical compound is (5R)-[3-(3-Fluoro-4-morpholinophenyl)-2-oxooxazolidin-5-yl]methyl Methanesulfonate, which is also a Linezolid related compound .

• CAS No.: 174649-09-3
• Product Name: (R)-(3-(3-Fluoro-4-morpholinophenyl)-2-oxooxazolidin-5-yl)methyl methanesulfonate
• Molecular Formula: C15H19FN2O6S
• Molecular Weight: 374.4 g/mol
• IUPAC Name: [(5R)-3-(3-fluoro-4-morpholin-4-ylphenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl methanesulfonate
• Standard InChI: InChI=1S/C15H19FN2O6S/c1-25(20,21)23-10-12-9-18(15(19)24-12)11-2-3-14(13(16)8-11)17-4-6-22-7-5-17/h2-3,8,12H,4-7,9-10H2,1H3/t12-/m1/s1
• Standard InChIKey: UCVIKCGVGWBTTI-GFCCVEGCSA-N
• SMILES: CS(=O)(=O)OCC1CN(C(=O)O1)C2=CC(=C(C=C2)N3CCOCC3)F
• Canonical SMILES: CS(=O)(=O)OCC1CN(C(=O)O1)C2=CC(=C(C=C2)N3CCOCC3)F
• Appearance: White Solid
• Purity: > 95%
• Synonyms: (5R)-3-[3-Fluoro-4-(4-morpholinyl)phenyl]-5-[[(methylsulfonyl)oxy]methyl]-2-oxazolidinone
• PubChem Compound: 10643120
• Last Modified: Aug 15 2023